Cas no 6333-10-4 (Bis(2-methoxyphenyl)-phenylmethanol)

• Product Name: Bis(2-methoxyphenyl)-phenylmethanol
• CAS No: 6333-10-4
• MF: C₂₁H₂₀O₃
• MW: 320.381706237793
• CID: 959781
• PubChem ID: 236369
• Update Time: 2025-04-19

Bis(2-methoxyphenyl)-phenylmethanol Chemical and Physical Properties

Names and Identifiers

• Bis(2-methoxyphenyl)-phenylmethanol
• NSC38798; HMS3078D08; 2.2'-Dimethoxy-triphenylcarbinol; Hydroxy-phenyl-bis-(2-methoxy-phenyl)-methan; MLS002608122; SureCN4599958; AC1Q57MR; AC1L5WGF; 2.2'-Dimethoxy-tritanol; Bis-(2-methoxy-phenyl)-phenyl-methanol; CTK5B8667; dimethoxytrityl alcohol; bis(2-methoxyphenyl)(phenyl)methanol;
• MLS002608122
• CHEMBL1697993
• NSC38798
• NSC-38798
• SMR001526873
• HMS3078D08
• 6333-10-4
• bis(2-methoxyphenyl)(phenyl)methanol
• SCHEMBL4599958
• DTXSID30284750

• Inchi： 1S/C21H20O3/c1-23-19-14-8-6-12-17(19)21(22,16-10-4-3-5-11-16)18-13-7-9-15-20(18)24-2/h3-15,22H,1-2H3
• InChI Key： ZAQBAXPCNLCRMA-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=CC=1)(C1C=CC=CC=1OC)C1C=CC=CC=1OC

Computed Properties

• Exact Mass: 320.1413
• Monoisotopic Mass: 320.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• PSA: 38.69
• LogP: 3.98800